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For Researchers, Scientists, and Drug Development Professionals

Introduction

Decylcyclohexane (also known as 1-cyclohexyldecane) is a saturated cycloalkane with the
chemical formula C16H32.[1] It consists of a cyclohexane ring bonded to a ten-carbon alkyl
chain. This non-polar hydrocarbon is a colorless liquid at room temperature and is
characterized by its low volatility and excellent solubility in organic solvents.[2] These
properties make it a significant compound in various industrial applications, including the
production of lubricants and surfactants.[2] This guide provides a detailed overview of the
thermodynamic and chemical properties of decylcyclohexane, along with methodologies for
their determination, to support research and development activities.

Chemical Properties

Decylcyclohexane is a stable, combustible liquid.[3][4][5] As a saturated hydrocarbon, it is
relatively inert and does not readily undergo reactions. However, it is incompatible with strong
oxidizing agents.[3][4][5] The chemical character of decylcyclohexane is primarily dictated by
its non-polar nature, a direct consequence of its hydrocarbon structure. This leads to its
miscibility with other non-polar solvents and its very low solubility in water.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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